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Compound of Interest

Compound Name: Methyl (isobutyl)carbamate

Cat. No.: B15211072

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl (isobutyl)carbamate, systematically known as 2-methylpropyl N-methylcarbamate, is
an organic compound belonging to the carbamate class. Carbamates are esters of carbamic
acid and are characterized by the -OC(O)N- functional group. While the broader class of
carbamates has been extensively studied and utilized in various applications, including as
pesticides and pharmaceuticals, specific data for methyl (isobutyl)carbamate is not widely
available in public scientific literature. This guide provides a comprehensive overview of the
known and predicted chemical properties of methyl (isobutyl)carbamate, alongside
established experimental protocols for the synthesis and analysis of related carbamate
compounds. Due to the limited specific data, this document leverages information on
structurally similar carbamates to infer potential properties and methodologies.

Chemical and Physical Properties

Quantitative data for methyl (isobutyl)carbamate is sparse. The following table summarizes
the available and predicted information for this compound, alongside data for the related but
distinct compound, 2-methylpropyl carbamate, for comparative purposes. It is crucial to note
that properties for 2-methylpropyl carbamate should not be directly attributed to methyl
(isobutyl)carbamate.
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Methyl
(isobutyl)carbamate (2-

Property 2-methylpropyl carbamate
methylpropyl N-

methylcarbamate)

Molecular Formula CeH13NO2[1] CsH11NO:2

Molecular Weight 131.17 g/mol [1] 117.15 g/mol [2]

CAS Number 56875-02-6 543-28-2

IUPAC Name 2-methylpropy! N- 2-methylpropyl carbamate
methylcarbamate

Melting Point Data not available 67 °C[2]

Boiling Point Data not available 207 °C[2]

Solubility Data not available Data not available

Density Data not available Data not available

Appearance Data not available Data not available

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of methyl (isobutyl)carbamate
are not readily found in the literature. However, general methodologies for the synthesis and
analysis of N-methylcarbamates are well-established and can be adapted for this specific
compound.

Synthesis of N-methylcarbamates

A common method for the synthesis of N-methylcarbamates involves the reaction of an alcohol
with an isocyanate. For the synthesis of methyl (isobutyl)carbamate, this would involve the
reaction of isobutanol (2-methylpropan-1-ol) with methyl isocyanate.

Reaction:

(CH3)2CHCH20H + CH3sNCO — (CH3)2CHCH20C(O)NHCH3

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.scbt.com/p/tert-butyl-n-methylcarbamate-16066-84-5
https://www.scbt.com/p/tert-butyl-n-methylcarbamate-16066-84-5
https://www.stenutz.eu/chem/solv6%20(2).php?name=2-methylpropyl+carbamate
https://www.stenutz.eu/chem/solv6%20(2).php?name=2-methylpropyl+carbamate
https://www.stenutz.eu/chem/solv6%20(2).php?name=2-methylpropyl+carbamate
https://www.benchchem.com/product/b15211072?utm_src=pdf-body
https://www.benchchem.com/product/b15211072?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15211072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

General Procedure:

e Reaction Setup: A solution of isobutanol in a suitable aprotic solvent (e.g., anhydrous diethyl
ether or tetrahydrofuran) is prepared in a reaction vessel equipped with a magnetic stirrer
and a dropping funnel, under an inert atmosphere (e.g., nitrogen or argon).

» Addition of Isocyanate: Methyl isocyanate is added dropwise to the alcohol solution at a
controlled temperature, typically O °C, to manage the exothermic reaction.

» Reaction Monitoring: The reaction progress is monitored by a suitable analytical technique,
such as thin-layer chromatography (TLC) or infrared (IR) spectroscopy (monitoring the
disappearance of the isocyanate peak around 2250-2275 cm™1).

o Work-up: Upon completion, the reaction mixture is typically washed with a saturated
agueous solution of sodium bicarbonate and then with brine. The organic layer is dried over
an anhydrous salt (e.g., magnesium sulfate or sodium sulfate), filtered, and the solvent is
removed under reduced pressure.

 Purification: The crude product can be purified by distillation or column chromatography on
silica gel.

Logical Workflow for Carbamate Synthesis
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Caption: General workflow for the synthesis of methyl (isobutyl)carbamate.
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Analysis of N-methylcarbamates

The analysis of N-methylcarbamates, particularly in environmental and food samples, is often
performed using High-Performance Liquid Chromatography (HPLC) with post-column
derivatization and fluorescence detection, as outlined in EPA Method 531.1 and 531.2.[3][4]

General HPLC Protocol:

o Sample Preparation: The sample containing the carbamate is extracted with a suitable
solvent (e.g., acetonitrile or methanol). The extract may require a cleanup step, such as
solid-phase extraction (SPE), to remove interfering matrix components.

o Chromatographic Separation: An aliquot of the prepared sample is injected into an HPLC
system equipped with a C18 reversed-phase column. A gradient elution is typically employed
using a mobile phase consisting of water and an organic modifier like acetonitrile or
methanol.

e Post-Column Derivatization: After separation on the column, the eluent is mixed with a
reagent to hydrolyze the N-methylcarbamate to methylamine. This is followed by reaction
with o-phthalaldehyde (OPA) and a thiol (e.g., 2-mercaptoethanol) to form a highly
fluorescent isoindole derivative.

» Fluorescence Detection: The fluorescent derivative is detected by a fluorescence detector,
providing high sensitivity and selectivity.

o Quantification: The concentration of the carbamate in the sample is determined by
comparing its peak area to that of a calibration curve generated from standards of known
concentrations.

Experimental Workflow for HPLC Analysis of N-methylcarbamates
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Caption: General workflow for the HPLC analysis of N-methylcarbamates.
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Spectroscopic Data

Specific spectroscopic data (NMR, IR, Mass Spectrometry) for methyl (isobutyl)carbamate is
not readily available. However, the expected spectral features can be predicted based on its
structure.

'H NMR: Expected signals would include a doublet for the two methyl groups of the isobutyl
moiety, a multiplet for the methine proton, a doublet for the methylene group adjacent to the
oxygen, a singlet for the N-methyl group, and a broad singlet for the N-H proton.

e 13C NMR: Signals corresponding to the different carbon atoms in the isobutyl group, the N-
methyl group, and the carbonyl carbon of the carbamate would be expected.

» IR Spectroscopy: Characteristic absorption bands would be expected for the N-H stretch
(around 3300-3500 cm~1), C-H stretches (around 2850-3000 cm™1), the carbonyl (C=0)
stretch of the carbamate (around 1680-1730 cm~1), and C-O stretches (around 1250 cm™1).

e Mass Spectrometry: The molecular ion peak (M*) would be expected at m/z = 131.
Fragmentation patterns would likely involve the loss of the isobutyl group or cleavage of the
carbamate linkage.

Signaling Pathways and Biological Interactions

There is no readily available information in the scientific literature regarding the specific
signaling pathways or biological interactions of methyl (isobutyl)carbamate. The broader
class of N-methylcarbamates is known to act as cholinesterase inhibitors, which is the basis for
their use as insecticides.[5] This mode of action involves the carbamoylation of the serine
hydroxyl group in the active site of the acetylcholinesterase enzyme, leading to its inactivation.
However, without specific studies on methyl (isobutyl)carbamate, its biological activity
remains uncharacterized.

Conclusion

This technical guide provides an overview of the known and predicted chemical properties of
methyl (isobutyl)carbamate. While specific experimental data for this compound is limited,
established methodologies for the synthesis and analysis of related N-methylcarbamates offer
a solid foundation for researchers. The provided general protocols and expected spectroscopic
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features can guide future experimental work on this compound. Further research is needed to
fully characterize the physical, chemical, and biological properties of methyl
(isobutyl)carbamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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